2-benzoyl-3-(4-fluorobenzyl)naphthoquinone

• IUPAC Name: 2-benzoyl-3-[(4-fluorophenyl)methyl]naphthalene-1,4-dione
• InChI: InChI=1S/C24H15FO3/c25-17-12-10-15(11-13-17)14-20-21(22(26)16-6-2-1-3-7-16)24(28)19-9-5-4-8-18(19)23(20)27/h1-13H,14H2
• InChI Key: XZFKDXQSILLGAF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=C(C(=O)C3=CC=CC=C3C2=O)CC4=CC=C(C=C4)F
• Molecular Formula: C24H15FO3
• DSSTOX Substance ID: DTXSID901198049
• Molecular Weight: 370.4 g/mol
• CAS RN: 39196-20-8

Description

2-benzoyl-3-(4-fluorobenzyl)naphthoquinone, also known as BF-8, is a synthetic compound that has been used in scientific research for its various biological activities. BF-8 is a member of the naphthoquinone family, which are compounds known for their diverse biological activities.

Mechanism of Action

The mechanism of action of 2-benzoyl-3-(4-fluorobenzyl)naphthoquinone is not fully understood, but it is believed to involve the inhibition of various cellular pathways. 2-benzoyl-3-(4-fluorobenzyl)naphthoquinone has been shown to inhibit the NF-κB pathway, which is involved in inflammation and cancer growth. It has also been found to inhibit the JAK/STAT pathway, which is involved in immune function and cancer growth.
Biochemical and Physiological Effects:
2-benzoyl-3-(4-fluorobenzyl)naphthoquinone has been shown to have various biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, as well as inhibit cell proliferation and migration. 2-benzoyl-3-(4-fluorobenzyl)naphthoquinone has also been shown to reduce inflammation by inhibiting the production of inflammatory cytokines. Additionally, 2-benzoyl-3-(4-fluorobenzyl)naphthoquinone has been found to modulate the immune system by increasing the activity of natural killer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 2-benzoyl-3-(4-fluorobenzyl)naphthoquinone in lab experiments is its diverse biological activities, which make it useful for studying various cellular pathways. Additionally, 2-benzoyl-3-(4-fluorobenzyl)naphthoquinone is relatively easy to synthesize, which makes it accessible for researchers. However, one limitation of using 2-benzoyl-3-(4-fluorobenzyl)naphthoquinone is its potential toxicity, which may limit its use in certain experiments. Additionally, more research is needed to fully understand the mechanism of action of 2-benzoyl-3-(4-fluorobenzyl)naphthoquinone.

Future Directions

There are several future directions for research on 2-benzoyl-3-(4-fluorobenzyl)naphthoquinone. One area of interest is its potential use as an anti-cancer agent. Further studies are needed to determine its efficacy in vivo and to identify the specific cancer types it may be effective against. Additionally, more research is needed to fully understand the mechanism of action of 2-benzoyl-3-(4-fluorobenzyl)naphthoquinone and to identify potential targets for drug development. Finally, more studies are needed to assess the safety and toxicity of 2-benzoyl-3-(4-fluorobenzyl)naphthoquinone in vivo.

Synthesis Methods

2-benzoyl-3-(4-fluorobenzyl)naphthoquinone can be synthesized using a multi-step process starting from 2-hydroxy-1,4-naphthoquinone. The first step involves the conversion of 2-hydroxy-1,4-naphthoquinone to 2-bromo-1,4-naphthoquinone. The bromine atom is then replaced with a benzoyl group using a Friedel-Crafts acylation reaction. The final step involves the substitution of the benzoyl group with a 4-fluorobenzyl group using a nucleophilic substitution reaction.

Scientific Research Applications

2-benzoyl-3-(4-fluorobenzyl)naphthoquinone has been studied for its various biological activities, including anti-inflammatory, anti-tumor, and anti-viral properties. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, as well as reduce inflammation in animal models. 2-benzoyl-3-(4-fluorobenzyl)naphthoquinone has also been found to have antiviral activity against the hepatitis B virus.